![molecular formula C22H26N2O4 B241187 (5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile](/img/structure/B241187.png)
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile
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Overview
Description
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile, also known as DMHPD, is a chemical compound that has been the focus of scientific research in recent years. DMHPD is a member of the pyridine family of compounds and has been studied for its potential use in various applications, including in the field of medicine and as a catalyst in chemical reactions. In
Scientific Research Applications
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile has been studied for its potential use in various scientific research applications. One area of research has been in the field of medicine, where this compound has been found to have potential anti-cancer properties. In a study published in the journal Bioorganic & Medicinal Chemistry Letters, this compound was found to inhibit the growth of cancer cells in vitro and in vivo. Another area of research has been in the field of catalysis, where this compound has been found to be an effective catalyst for various chemical reactions.
Mechanism of Action
The mechanism of action of (5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. In the case of its anti-cancer properties, this compound has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In addition to its anti-cancer properties, this compound has also been found to have anti-inflammatory properties. In a study published in the journal Bioorganic & Medicinal Chemistry, this compound was found to inhibit the production of inflammatory cytokines in vitro and in vivo. This compound has also been found to have antioxidant properties, which may contribute to its anti-cancer and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile has several advantages as a compound for use in lab experiments. It is relatively easy to synthesize and is stable under a variety of conditions. It has also been found to be an effective catalyst for various chemical reactions. However, there are also limitations to its use. This compound is a relatively new compound and there is still much to be learned about its properties and potential applications. Additionally, its mechanism of action is not fully understood, which may make it difficult to predict its effects in certain experiments.
Future Directions
There are several future directions for research on (5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile. One area of research could be to further explore its potential anti-cancer properties and to investigate its effectiveness against different types of cancer. Another area of research could be to explore its potential as an anti-inflammatory agent and to investigate its effects on different inflammatory conditions. Additionally, further research could be done to better understand its mechanism of action and to identify potential targets for its use in medicine and other applications.
Conclusion:
In conclusion, this compound is a chemical compound that has been the focus of scientific research in recent years. It has potential applications in medicine and as a catalyst in chemical reactions. Its mechanism of action is not fully understood, but it has been found to have anti-cancer, anti-inflammatory, and antioxidant properties. While there are limitations to its use, there are also many future directions for research on this compound. With further study, it may prove to be a valuable compound for a variety of applications.
Synthesis Methods
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile can be synthesized using a multistep process that involves the reaction of 4-methyl-2,6-dioxo-1-hexyl nicotinonitrile with 3,4-dimethoxybenzaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as ethanol or methanol and is typically heated to promote the reaction. The resulting product is then purified using various techniques such as column chromatography or recrystallization.
Properties
Molecular Formula |
C22H26N2O4 |
---|---|
Molecular Weight |
382.5 g/mol |
IUPAC Name |
(5E)-5-[(3,4-dimethoxyphenyl)methylidene]-1-hexyl-4-methyl-2,6-dioxopyridine-3-carbonitrile |
InChI |
InChI=1S/C22H26N2O4/c1-5-6-7-8-11-24-21(25)17(15(2)18(14-23)22(24)26)12-16-9-10-19(27-3)20(13-16)28-4/h9-10,12-13H,5-8,11H2,1-4H3/b17-12+ |
InChI Key |
YAMWHLLQDDZFCF-SFQUDFHCSA-N |
Isomeric SMILES |
CCCCCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)OC)/C(=C(C1=O)C#N)C |
SMILES |
CCCCCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)C(=C(C1=O)C#N)C |
Canonical SMILES |
CCCCCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)C(=C(C1=O)C#N)C |
Origin of Product |
United States |
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